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Phenthoate Degradation Data

Parameter Value Conditions / Notes

Soil DT₅₀ (Typical) 35 days Laboratory, aerobic conditions;
indicates "moderately persistent" [1].

Soil DT₅₀ (Field) 4.6 - 19.3 days Range depends on crop/soil type;
faster in field conditions [1].

Aqueous
Hydrolysis

Relatively stable at pH 3.9 - 7.8; ~25%
degradation at pH 9.7 after 20 days

Highly dependent on pH; degrades
faster in alkaline conditions [2].

Primary Metabolite Phenthoate acid Formed via hydrolysis of the
carbethoxy ester group [3] [2].

Enantioselectivity (+)-enantiomer degrades faster than (-)-
enantiomer

Observed in alkaline soils; little
selectivity in acidic soil [4] [5].

Degradation Pathways & Mechanisms

The degradation of phenthoate is primarily driven by extracellular enzymes from soil microorganisms, with

hydrolysis being a key initial step [3].
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The primary metabolic pathway of phenthoate in soil involves hydrolysis to phenthoate acid, with further

breakdown to simple compounds and CO₂ [3] [2].

Analytical & Experimental Protocols

For researchers studying phenthoate degradation, particularly enantioselective processes, the following

method has been proven effective.

Sample Preparation: Matrix Solid-Phase Dispersion (MSPD) This technique simplifies extraction and

clean-up in a single step [4] [5].

Solid Support: Use 2.0 g of Florisil (40-100 μm) as the dispersant solid phase.
Sample Mixing: Thoroughly blend 0.5 g of soil with the Florisil using a glass mortar and pestle to

create a homogeneous mixture.
Column Packing: Pack the mixture into a glass chromatography column.

Elution: Elute the analytes using 20 mL of n-hexane and acetone (8:2, v/v). This solvent
combination provides high recovery rates.

Instrumental Analysis: Chiral Liquid Chromatography
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Clean-up: First, isolate phenthoate from the MSPD extract using a standard silica-based HPLC
column [5].
Enantiomer Separation: Resolve the enantiomers on a chiral HPLC column with cellulose tris-3,5-
dimethylphenylcarbamate as the chiral stationary phase.
Detection: UV detection is used for quantification. This method allows for precise determination of

the enantiomeric ratio (ER) in soil samples [4] [5].

Environmental Significance & Regulatory Status

Phenthoate is an organophosphorus insecticide and acetylcholinesterase inhibitor [1]. Its movement in the

environment is governed by sorption-desorption processes, which are influenced by soil properties like pH,

organic matter content, and clay minerals [6]. These factors control its mobility, persistence, and potential

to enter the food chain.

It is important to note that phenthoate is not approved under the current EC Regulation 1107/2009 [1]. Its

use and environmental impact are therefore subjects of ongoing regulatory and scientific review.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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